Cas no 2228173-21-3 (tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate
• CAS No: 2228173-21-3
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 5814885
• PubChem ID: 165646183
• Update Time: 2025-06-26

tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate
• EN300-1891022
• 2228173-21-3
• tert-butyl N-[2-(2-bromopropyl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C15H22BrNO3/c1-10(16)8-11-6-7-12(19-5)9-13(11)17-14(18)20-15(2,3)4/h6-7,9-10H,8H2,1-5H3,(H,17,18)
• InChI Key： RLKXHDQHNOZIAY-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate (CAS No. 2228173-21-3)

Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate, with the CAS number 2228173-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group, a 2-bromopropyl side chain, and a 5-methoxyphenyl moiety, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate have been subjects of extensive research due to its potential role as an intermediate in the development of novel pharmaceutical agents. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. In contrast, the 2-bromopropyl side chain introduces a bromine atom, which can be further functionalized through various chemical reactions, enhancing the compound's versatility in synthetic pathways.

The 5-methoxyphenyl ring is another key structural element that influences the compound's pharmacological properties. Methoxy groups are commonly found in many bioactive molecules and are known to enhance lipophilicity and metabolic stability. This combination of structural features makes Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been reported to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders and cancer. The specific arrangement of atoms in Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate may contribute to its unique pharmacological profile, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of reactive sites such as the carbamate bond and the bromine atom allows for further modifications through techniques like nucleophilic substitution or cross-coupling reactions. These modifications can lead to the development of novel derivatives with enhanced efficacy or improved pharmacokinetic profiles.

The use of computational methods has also played a significant role in understanding the behavior of Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate. Molecular modeling studies have been employed to predict its interactions with biological targets and to optimize its structure for better biological activity. These studies have provided valuable insights into how changes in the molecular structure can influence its pharmacological properties.

In conclusion, Tert-butyl N-2-(2-bromopropyl)-5-methoxyphenylcarbamate (CAS No. 2228173-21-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a versatile tool for drug development. As research continues to uncover new applications for carbamate-based compounds, this molecule is likely to play an important role in the discovery and development of novel therapeutic agents.